Calcium metasilicate

Specification

• CAS No.: 13983-17-0
• Molecular Formula: CaH2O3Si
• Molecular Weight: 118.18 g/mol
• IUPAC Name: calcium;dioxido(oxo)silane
• Standard InChI: InChI=1S/Ca.H2O3Si/c;1-4(2)3/h;1-2H
• Standard InChI Key: KWTIQDAGAGWELM-UHFFFAOYSA-N
• SMILES: [O-][Si](=O)[O-].[Ca+2]
• Canonical SMILES: O[Si](=O)O.[Ca]
• Appearance: Solid powder
• Colorform: White to brown, red, gray, yellow solid; vitreous to pearly luster; White monoclinistic crystals
• Melting Point: 2804 °F (NIOSH, 2016)

Introduction

Chemical and Physical Properties

Calcium metasilicate exhibits a triclinic crystal system with lattice constants $a = 7.94 \, \text{Å}$, $b = 7.32 \, \text{Å}$, and $c = 7.07 \, \text{Å}$, and angles $\alpha = 90.03^\circ$, $\beta = 95.37^\circ$, and $\gamma = 103.43^\circ$. Its Mohs hardness ranges from 4.5 to 5, and it has a density of $2.9 \, \text{g/cm}^3$. The compound melts at approximately $1540^\circ \text{C}$, making it suitable for high-temperature applications.

Structural Characteristics

Property	Value
Melting Point	$1540^\circ \text{C}$
Density	$2.9 \, \text{g/cm}^3$
Mohs Hardness	4.5–5
Refractive Index	1.62–1.64
Molecular Weight	$116.16 \, \text{g/mol}$

Synthesis and Production Methods

Natural Occurrence and Mining

Wollastonite occurs naturally in metamorphic rocks formed under high-temperature conditions, often associated with limestone and silica-rich fluids. Industrial extraction involves beneficiation techniques such as magnetic separation, flotation, and gravity sorting to achieve high-purity concentrates.

Synthetic Routes

The synthesis of calcium metasilicate typically involves calcining a stoichiometric mixture of calcium carbonate (CaCO₃) and silicon dioxide (SiO₂) at $1300 \, \text{K}$ for 24 hours. Post-calcination treatments, including regrinding and annealing, enhance crystallinity and phase purity. Advanced methods, such as the dynamic crystal-pulling technique, enable the growth of α- and β-polymorphs from supercooled melts, with activation energies of $160 \, \text{kJ/mol}$ and $319–383 \, \text{kJ/mol}$, respectively.

Crystallography and Phase Behavior

Calcium metasilicate exists in two primary polymorphs: α-CaSiO₃ (pseudowollastonite) and β-CaSiO₃ (wollastonite). The α-phase, stable at high temperatures, features a [Si₃O₉] ring structure, while the β-phase adopts a chain-like [SiO₃] configuration. Phase transitions are influenced by cooling rates and impurity content, with rapid quenching favoring the metastable α-phase.

Table 2: Phase-Specific Growth Parameters

Polymorph	Activation Energy ($\text{kJ/mol}$)	Growth Mechanism
α-CaSiO₃	160	Dendritic
β-CaSiO₃	319–383	Spherulitic

Industrial Applications

Construction Materials

In Portland cement, calcium metasilicate reacts with water to form calcium silicate hydrate (C-S-H) gel, which contributes to early compressive strength. The compound also mitigates alkali-silica reactions (ASR) by sequestering free hydroxides, thereby improving concrete durability.

Ceramics and Polymers

Wollastonite serves as a fluxing agent in ceramic glazes, reducing firing temperatures by up to $150^\circ \text{C}$. Its acicular morphology enhances the tensile strength of polymer composites, making it ideal for automotive and aerospace components.

Environmental Remediation

Calcium metasilicate neutralizes acidic contaminants via the reaction:

$$\text{CaSiO}_3 + 2\text{H}^+ \rightarrow \text{Ca}^{2+} + \text{H}_2\text{SiO}_3$$

This process immobilizes heavy metals such as Pb²⁺ and Cd²⁺ through precipitation, achieving removal efficiencies exceeding 90% in pH ranges of 6–9.

Table 3: Heavy Metal Removal Efficiency

Contaminant	Removal Efficiency (%)	Optimal pH
Pb²⁺	>95	6–8
Cd²⁺	>90	7–9

Comparison with Related Silicates

Table 4: Calcium Silicate Variants

Compound	Formula	Key Application
Calcium Orthosilicate	Ca₂SiO₄	Cement clinker
Calcium Disilicate	CaSi₂O₅	Glass manufacturing
Wollastonite	CaSiO₃	Polymer reinforcement

Future Research Directions

Future studies should focus on optimizing polymorph-specific synthesis for tailored applications, such as β-CaSiO₃ in high-strength ceramics. Additionally, the development of wollastonite-based composites for 3D-printed biomedical implants represents a promising avenue.